4β,25-Dihydroxy Vitamin D3
4β,25-Dihydroxy Vitamin D3
Brand Name:
Vulcanchem
CAS No.:
573951-39-0
VCID:
VC0122857
InChI:
InChI=1S/C27H44O3/c1-18-10-15-24(28)25(29)21(18)12-11-20-9-7-17-27(5)22(13-14-23(20)27)19(2)8-6-16-26(3,4)30/h11-12,19,22-25,28-30H,1,6-10,13-17H2,2-5H3/b20-11+,21-12+/t19-,22-,23+,24+,25-,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3C(C(CCC3=C)O)O)C
Molecular Formula:
C27H44O3
Molecular Weight:
416.646
4β,25-Dihydroxy Vitamin D3
CAS No.: 573951-39-0
Reference Standards
VCID: VC0122857
Molecular Formula: C27H44O3
Molecular Weight: 416.646
| CAS No. | 573951-39-0 |
|---|---|
| Product Name | 4β,25-Dihydroxy Vitamin D3 |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.646 |
| IUPAC Name | (1S,2R,3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,2-diol |
| Standard InChI | InChI=1S/C27H44O3/c1-18-10-15-24(28)25(29)21(18)12-11-20-9-7-17-27(5)22(13-14-23(20)27)19(2)8-6-16-26(3,4)30/h11-12,19,22-25,28-30H,1,6-10,13-17H2,2-5H3/b20-11+,21-12+/t19-,22-,23+,24+,25-,27-/m1/s1 |
| Standard InChIKey | XJPACCVLRWWBGH-KOHSFIOWSA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3C(C(CCC3=C)O)O)C |
| Synonyms | (3β,4β,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,4,25-triol; |
| PubChem Compound | 71316275 |
| Last Modified | Nov 11 2021 |
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